Cas no 139769-03-2 (1,1'-Biphenyl, 4'-chloro-2-isothiocyanato-)

• Product Name: 1,1'-Biphenyl, 4'-chloro-2-isothiocyanato-
• CAS No: 139769-03-2
• MF: C₁₃H₈ClNS
• MW: 245.727320671082
• CID: 1283503
• Update Time: 2024-08-03

1,1'-Biphenyl, 4'-chloro-2-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4'-chloro-2-isothiocyanato-

• Inchi： 1S/C13H8ClNS/c14-11-7-5-10(6-8-11)12-3-1-2-4-13(12)15-9-16/h1-8H
• InChI Key： OERWZUFLHJYUSY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)=CC=CC=C1N=C=S

Computed Properties

• Exact Mass: 245.00674

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 395.0±25.0 °C(Predicted)
• PSA: 12.36